Cas no 2228502-74-5 (3-(4-Bromo-5-chlorothiophen-2-yl)but-3-en-1-amine)

• Product Name: 3-(4-Bromo-5-chlorothiophen-2-yl)but-3-en-1-amine
• CAS No: 2228502-74-5
• MF: C₈H₉BrClNS
• MW: 266.585758924484
• CID: 5762199
• PubChem ID: 165695990
• Update Time: 2025-06-14

3-(4-Bromo-5-chlorothiophen-2-yl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-5-chlorothiophen-2-yl)but-3-en-1-amine
• EN300-1920683
• 2228502-74-5
• 3-(4-Bromo-5-chlorothiophen-2-yl)but-3-en-1-amine

• Inchi： 1S/C8H9BrClNS/c1-5(2-3-11)7-4-6(9)8(10)12-7/h4H,1-3,11H2
• InChI Key： QDFBFNBQZRLRST-UHFFFAOYSA-N
• SMILES： BrC1=C(SC(=C1)C(=C)CCN)Cl

Computed Properties

• Exact Mass: 264.93276g/mol
• Monoisotopic Mass: 264.93276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 54.3Ų

Additional information on 3-(4-Bromo-5-chlorothiophen-2-yl)but-3-en-1-amine

Comprehensive Overview of 3-(4-Bromo-5-chlorothiophen-2-yl)but-3-en-1-amine (CAS No. 2228502-74-5)

In the rapidly evolving field of organic chemistry, 3-(4-Bromo-5-chlorothiophen-2-yl)but-3-en-1-amine (CAS No. 2228502-74-5) has garnered significant attention due to its unique structural properties and potential applications in pharmaceutical and material science. This compound, characterized by its bromine and chlorine substitutions on the thiophene ring, offers a versatile scaffold for synthetic modifications. Researchers and industry professionals are increasingly exploring its utility in drug discovery, agrochemical development, and advanced polymer synthesis.

The molecular structure of 3-(4-Bromo-5-chlorothiophen-2-yl)but-3-en-1-amine features a thiophene core, a heterocyclic aromatic ring known for its electron-rich nature, which enhances reactivity in cross-coupling reactions. The presence of both bromo and chloro substituents at the 4- and 5-positions, respectively, makes this compound a valuable intermediate for palladium-catalyzed coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig reactions. These transformations are pivotal in constructing complex molecules for bioactive compounds and functional materials.

Recent trends in organic synthesis highlight the growing demand for halogenated thiophene derivatives, driven by their role in designing OLED materials, conductive polymers, and small-molecule inhibitors. A surge in Google searches for terms like "thiophene-based drug candidates" and "halogenated building blocks for organic electronics" reflects the compound's relevance in cutting-edge research. Moreover, its amine functionality opens doors for further derivatization, enabling the creation of amides, imines, or other nitrogen-containing motifs essential in medicinal chemistry.

From a synthetic perspective, CAS No. 2228502-74-5 is often discussed in forums and publications focusing on green chemistry and atom economy. Researchers are optimizing protocols to minimize waste and improve yields, aligning with the global push for sustainable practices. Questions like "How to purify 3-(4-Bromo-5-chlorothiophen-2-yl)but-3-en-1-amine?" or "Best solvents for thiophene derivatives" frequently appear in academic and industrial discussions, underscoring the need for practical guidance.

In pharmaceutical contexts, this compound's thiophene-amine hybrid structure is being investigated for its potential to modulate biological targets. Its lipophilic properties, influenced by the bromo and chloro groups, may enhance membrane permeability—a critical factor in drug design. While not a drug itself, it serves as a precursor for molecules targeting kinase inhibition or GPCR modulation, areas dominating recent PubMed queries.

Handling and storage of 3-(4-Bromo-5-chlorothiophen-2-yl)but-3-en-1-amine require standard precautions for organic intermediates. Though not classified as hazardous under normal conditions, proper ventilation and inert atmospheres are recommended during large-scale reactions. The compound's stability under various pH conditions is a topic of interest, with studies suggesting optimal storage in amber vials at low temperatures to prevent degradation.

In summary, CAS No. 2228502-74-5 represents a multifaceted tool for chemists exploring heterocyclic chemistry, material science, and drug discovery. Its dual functionality as a halogenated thiophene and primary amine ensures its place in modern synthetic workflows. As interest in tailored organic semiconductors and fragment-based drug design grows, this compound will likely remain a key player in innovation pipelines worldwide.